Cas no 97583-82-9 (1H-[1]Benzothieno[3,2-g]indole-2-carboxylic acid, ethyl ester)

1H-[1]Benzothieno[3,2-g]indole-2-carboxylic acid, ethyl ester structure

97583-82-9 structure

Product Name:1H-[1]Benzothieno[3,2-g]indole-2-carboxylic acid, ethyl ester

CAS No:97583-82-9

MF:C₁₇H₁₃NO₂S

MW:295.355623006821

CID:4368944

Update Time:2026-04-10

Chemical and Physical Properties
Related Products

1H-[1]Benzothieno[3,2-g]indole-2-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

- 1H-[1]Benzothieno[3,2-g]indole-2-carboxylic acid, ethyl ester

1H-[1]Benzothieno[3,2-g]indole-2-carboxylic acid, ethyl ester Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209

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